Cas no 41891-88-7 (Ethanol, 2-(decylthio)-)

• Product Name: Ethanol, 2-(decylthio)-
• CAS No: 41891-88-7
• MF: C₁₂H₂₆OS
• MW: 218.39924287796
• CID: 330278
• PubChem ID: 96654
• Update Time: 2025-04-19

Ethanol, 2-(decylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(decylthio)-
• 2-(decylthio)ethanol
• 2-decylsulfanylethanol
• <2-Hydroxy-aethyl>-decyl-sulfid
• 2-Decylthio-1-ethanol
• 2-Hydroxyethyl decyl sulfide
• 2-n-decylthioethanol
• Decyl 2-hydroxyethyl sulfide
• EINECS 255-576-8
• 2-Decylthio-ethanol
• BRN 1849711
• NSC84188
• DTXSID10194666
• NS00031063
• SCHEMBL388197
• NSC 84188
• N56NUV4YDP
• 2-(DECYLSULFANYL)ETHAN-1-OL
• 2-Decylthioethanol
• Ethanol, 2-decylthio-
• n-DECYL 2-HYDROXYETHYL SULFIDE
• 2-(DECYLSULFANYL)-1-ETHANOL
• 2-(decylthio)ethan-1-ol
• AKOS001748750
• CS-0364796
• UNII-N56NUV4YDP
• 41891-88-7
• NSC-84188
• WLN: Q2S10

• Inchi： 1S/C12H26OS/c1-2-3-4-5-6-7-8-9-11-14-12-10-13/h13H,2-12H2,1H3
• InChI Key： MWVYOMQTCFCPHY-UHFFFAOYSA-N
• SMILES： S(CCO)CCCCCCCCCC

Computed Properties

• Exact Mass: 218.17000
• Monoisotopic Mass: 218.17043662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 3.85260